4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine

• Molecular Formula: C10H21NS
• Molecular Weight: 187.35 g/mol
• IUPAC Name: 4-(2-propan-2-ylsulfanylethyl)piperidine
• InChI: InChI=1S/C10H21NS/c1-9(2)12-8-5-10-3-6-11-7-4-10/h9-11H,3-8H2,1-2H3
• InChI Key: LMNGOPHYTGXTOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SCCC1CCNCC1

Description

4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine is a piperidine derivative featuring a propan-2-ylsulfanyl (isopropylthio) group attached via a two-carbon ethyl chain to the piperidine ring. Piperidine derivatives are pivotal in medicinal chemistry due to their structural versatility and bioactivity, often serving as scaffolds for drug development. The sulfur-containing substituent in this compound may enhance lipophilicity and influence pharmacokinetic properties, such as membrane permeability and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine typically involves the reaction of piperidine with 2-(propan-2-ylsulfanyl)ethyl halide under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient production. The reaction conditions are optimized to maximize yield and purity, and the product is typically purified using techniques such as distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions

4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine undergoes various chemical reactions, including:

Oxidation: The sulfur atom in the propan-2-ylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to remove the sulfur group, yielding simpler piperidine derivatives.

Substitution: The ethyl side chain can undergo substitution reactions, where the propan-2-ylsulfanyl group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Halogenating agents like bromine or chlorine can be used to facilitate substitution reactions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Piperidine derivatives without the sulfur group.

Substitution: Various substituted piperidine compounds depending on the substituent introduced.

Scientific Research Applications

4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various chemical processes.

Mechanism of Action

The mechanism of action of 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The propan-2-ylsulfanyl group can influence the compound’s lipophilicity and binding affinity, affecting its pharmacokinetic and pharmacodynamic properties.

Comparison with Similar Compounds

Structural Analogues

The following table summarizes key structural and functional differences between 4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine and related compounds:

Compound Name	Substituent Structure	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine	-(CH₂)₂-S-C(CH₃)₂	C₁₀H₂₁NS	187.35	Potential CNS activity; high lipophilicity
4-[2-(Methylsulfanyl)ethyl]piperidine	-(CH₂)₂-S-CH₃	C₈H₁₇NS	159.29	Simpler thioether; reduced steric hindrance
Indalpine (4-[2-(3-Indolyl)ethyl]piperidine)	-(CH₂)₂-indole	C₁₅H₂₀N₂	228.34	Antidepressant; serotonin reuptake inhibition
4-[5-(Propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine	-oxadiazole ring with isopropyl	C₁₀H₁₆N₃O	194.26	Heterocyclic modification; antitumor potential
Ethyl 2-(piperidin-4-yl)acetate	-(CH₂)COOEt	C₉H₁₇NO₂	171.24	Ester functionalization; prodrug candidate

Functional and Pharmacological Differences

• Thioether vs. In contrast, oxadiazole-containing derivatives (e.g., 4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine) introduce aromaticity and hydrogen-bonding capacity, which may improve target binding in anticancer therapies . Indalpine’s indole substituent enables π-π stacking interactions with serotonin transporters, underpinning its antidepressant activity .

• Ester vs. Thioether Functionalization :

  • Ethyl 2-(piperidin-4-yl)acetate, with its ester group, offers hydrolytic instability, making it suitable as a prodrug. This contrasts with the thioether’s metabolic resistance, which may prolong the half-life of 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine .

Biological Activity

4-[2-(Propan-2-ylsulfanyl)ethyl]piperidine, also referred to as 2-[2-(propan-2-ylsulfanyl)ethyl]piperidine hydrochloride, is a synthetic compound characterized by its piperidine ring structure with a propan-2-ylsulfanyl group. This unique substitution pattern may confer distinct pharmacological properties compared to other piperidine derivatives. The compound's molecular formula is C₁₁H₁₅N and its CAS number is 1820718-02-2.

Research indicates that the biological activity of piperidine derivatives, including 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine, is largely attributed to their ability to interact with various biological targets such as enzymes and receptors. The presence of the isopropylthio group can influence the compound's reactivity and binding affinity, which are critical for its therapeutic potential.

Biological Activities

The following table summarizes the reported biological activities associated with 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine and related compounds:

Activity	Description
Antimicrobial	Exhibits activity against various bacterial strains; potential as an antibiotic.
Antiplasmodial	Shows efficacy against Plasmodium falciparum, the causative agent of malaria.
Cytotoxicity	Demonstrates cytotoxic effects on cancer cell lines, indicating potential in oncology.
Enzyme Inhibition	Capable of inhibiting acetylcholinesterase (AChE), relevant for Alzheimer's therapy .

Case Studies and Research Findings

• Antiplasmodial Activity : A study evaluated the antiplasmodial activity of various piperidine derivatives, including 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine, against the multi-resistant K1 strain of Plasmodium falciparum. The selectivity index (SI) was calculated to assess the compound's safety profile compared to its efficacy. Results indicated promising antiplasmodial activity with a favorable SI .
• Cytotoxicity Assessment : In vitro studies on human HepG2 cell lines demonstrated that 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine exhibited significant cytotoxic effects, suggesting its potential application in cancer treatment. The compound's cytotoxicity was compared with established chemotherapeutic agents .
• Enzyme Interaction Studies : The compound was shown to inhibit AChE and butyrylcholinesterase (BuChE), which are crucial targets in Alzheimer's disease therapy. Structural modifications in related piperidine derivatives enhanced brain exposure and improved enzyme inhibition profiles .

Comparative Analysis

To understand the uniqueness of 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine, it is beneficial to compare it with other structurally related piperidine derivatives:

Compound Name	Structure Features	Unique Aspects
1-Methylpiperidine	Piperidine ring with a methyl group	Commonly used as a solvent and reagent
4-Ethylpiperidine	Piperidine ring with an ethyl group	Exhibits different biological activities
1-(Isopropyl)piperidine	Piperidine ring with an isopropyl substituent	Used in neuropharmacology studies
4-(Methylthio)piperidine	Piperidine ring with a methylthio group	Potential applications in drug design

The specific substitution pattern of 4-[2-(propan-2-ylsulfanyl)ethyl]piperidine may confer distinct pharmacological properties compared to these derivatives, making it a candidate for further research and development.